Cas no 6631-29-4 (sodium;N'-(benzenesulfonyl)benzohydrazide)

• Product Name: sodium;N'-(benzenesulfonyl)benzohydrazide
• CAS No: 6631-29-4
• MF: C₁₃H₁₂N₂NaO₃S
• MW: 299.300752639771
• CID: 963665
• PubChem ID: 54612136
• Update Time: 2025-04-19

sodium;N'-(benzenesulfonyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 6631-29-4
• NSC53081
• NSC-53081
• sodium;N'-(benzenesulfonyl)benzohydrazide

• Inchi： 1S/C13H12N2O3S.Na/c16-13(11-7-3-1-4-8-11)14-15-19(17,18)12-9-5-2-6-10-12;/h1-10,15H,(H,14,16);/q;+1
• InChI Key： PYPZOLBVWCDWEI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NNC(C1C=CC=CC=1)=O)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 276.05696
• Monoisotopic Mass: 299.04663270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 80.47
• LogP: 3.17250